1-{[1-(2,3-dimethylphenyl)-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-5-yl]methyl}piperidin-2-one

• IUPAC Name: 1-[[2-(2,3-dimethylphenyl)-5-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazol-3-yl]methyl]piperidin-2-one
• InChI: InChI=1S/C19H23N7O/c1-14-6-5-7-16(15(14)2)26-18(11-24-9-4-3-8-19(24)27)22-17(23-26)10-25-13-20-12-21-25/h5-7,12-13H,3-4,8-11H2,1-2H3
• InChI Key: UMBWRZJCNKFZOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=NC(=N2)CN3C=NC=N3)CN4CCCCC4=O)C
• Molecular Formula: C19H23N7O
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-{[1-(2,3-dimethylphenyl)-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-5-yl]methyl}piperidin-2-one often involves complex chemical reactions. For example, a study by Wang et al. (2006) describes the synthesis of a related compound, C23H26BrN5O2, through a reaction involving piperazine and 3-(3-nitrophenyl)-5-chloromethyl-1,2,4-oxadiazole, indicating intricate synthesis pathways for such molecules (Wang, Liu, & Yan, 2006).

Molecular Structure Analysis

The molecular structure of compounds in this category is often characterized using X-ray crystallography and other spectroscopic techniques. For instance, Naveen et al. (2015) investigated the molecular structure of a related compound, revealing insights into the crystalline structure and confirming the geometry around certain atoms in the molecule (Naveen et al., 2015).

Chemical Reactions and Properties

These compounds exhibit various chemical reactions and properties. For example, the study by Girish et al. (2008) on a similar compound provides insights into the chemical reactions, including the formation of hydrogen bonds, which is critical in understanding the chemical properties of such molecules (Girish et al., 2008).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystal structure, can be determined using various analytical techniques. Studies like that of Wujec & Typek (2023) offer insights into the methods used for determining these properties, such as NMR and IR spectroscopy (Wujec & Typek, 2023).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are crucial for understanding the behavior of such compounds. Studies like that by Khedhiri et al. (2016) provide a detailed analysis of the chemical properties of related compounds, offering insights into their behavior in different chemical environments (Khedhiri et al., 2016).